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IMMEDIATE SAFETY AND HANDLING

Chromic acid, disodium salt, decahydrate, also known as sodium dichromate decahydrate,

is a hexavalent chromium compound that is highly toxic, corrosive, and carcinogenic.[1][2]

Strict adherence to safety protocols is essential to minimize exposure risks.

Personal Protective Equipment (PPE):

Gloves: Nitrile gloves are required; do not use latex gloves.[3]

Eye Protection: ANSI Z87.1-compliant safety goggles are the minimum requirement. A face

shield should be used if there is a splash hazard.[3]

Body Protection: A lab coat is mandatory. A chemical-resistant apron may be necessary

when handling larger quantities.[3][4]

Engineering Controls:

All handling of chromic acid and its solutions must be conducted in a certified chemical fume

hood to prevent the inhalation of airborne particles.[5][6]

The laboratory should be maintained under negative pressure relative to surrounding areas

to prevent the escape of contaminants.[6]
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Spill & Emergency Procedures:

Spills: In the event of a small spill, alert others and restrict access to the area.[5] Wearing

appropriate PPE, contain liquid spills with an absorbent material.[5] For solid spills, moisten

the material first or use a HEPA-filter vacuum to avoid dispersing dust, then place it into a

sealed container for disposal.[7][8] All cleanup materials must be treated as hazardous

waste.[5]

Exposure:

Skin Contact: Immediately flush the affected skin with large amounts of water for at least

15 minutes and remove contaminated clothing.[3][9]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact

lenses if present.[3]

Inhalation: Move the person to fresh air.[3][6]

In all cases of exposure, seek immediate medical attention.[2][3]

Waste Collection and Disposal Plan
Direct disposal of untreated hexavalent chromium waste is strictly prohibited.[1] All waste

containing this compound, whether solid or liquid, must be collected and treated as hazardous

waste.

Collection and Storage:

Containers: Collect all solid and liquid chromium-containing waste in clearly labeled, sealed,

and impermeable containers.[5][6] Do not use metal containers or lids.[10]

Labeling: Waste containers must be clearly labeled with a skull-and-crossbones pictogram,

the word "Danger," and identify the contents as acutely toxic and carcinogenic.[3]

Storage: Store waste containers in a designated, cool, dry, and well-ventilated area.[2][11]

They must be stored below eye level and within secondary containment to prevent leaks.[3]

Segregate from incompatible materials such as combustibles, organic materials, or reducing

agents.[4][6] Do not allow large quantities of waste to accumulate.[4]
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Disposal Path: The primary disposal method involves the chemical reduction of toxic

hexavalent chromium (Cr(VI)) to the less hazardous trivalent chromium (Cr(III)), followed by

precipitation and disposal through a certified hazardous waste service.[1][12][13]

Experimental Protocol: Chemical Treatment of
Liquid Waste
This protocol outlines the steps to convert hexavalent chromium in a liquid waste solution to a

more stable, trivalent form for proper disposal. This procedure must be performed in a chemical

fume hood while wearing all required PPE.[10]

Materials:

Chromic acid waste solution

Water

Sulfuric acid or Sodium Carbonate (for pH adjustment)

Sodium Thiosulfate (reducing agent)

Sodium Carbonate (neutralizing agent)

Large glass beaker (at least 5 times the volume of the waste batch)

Magnetic stir plate and stir bar

pH meter or pH strips

Procedure:

Dilution (if necessary): This step can be skipped if the waste is already diluted (e.g., from

rinsing). For concentrated waste, work in small batches.[14] Pour a volume of water equal to

the waste into the large beaker, then slowly add the chromic acid waste to the water while

stirring.[10][14]
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Acidification: Place the beaker on a magnetic stir plate and begin stirring. Adjust the pH of

the solution to approximately 1.0.[10] If the pH is above 1.0, slowly add sulfuric acid. If it is

below 1.0, add small amounts of sodium carbonate.[10]

Reduction of Cr(VI) to Cr(III): Slowly add small amounts of the reducing agent, sodium

thiosulfate, to the acidic solution.[10][14] Continue adding the reducer until the solution's

color changes from orange-yellow to a blue or cloudy-green color. This color change signifies

the successful reduction of Cr(VI) to Cr(III).[10][14]

Neutralization and Precipitation: Slowly add sodium carbonate to the solution to neutralize it

to a pH between 6.0 and 8.0.[14] As the solution is neutralized, the trivalent chromium will

precipitate out as a solid (chromium hydroxide).[10][14] Continue stirring for an additional 15

minutes after neutralization.[10]

Settling and Separation: Allow the mixture to sit undisturbed, preferably overnight, to let the

solid precipitate settle completely.[10]

Final Disposal:

Precipitate (Solid Waste): The solid chromium hydroxide precipitate is hazardous waste.[1]

[10] Filter the precipitate from the solution. Collect the solid, along with any contaminated

items like gloves and filter paper, in a labeled, sealed container.[6][10]

Supernatant (Liquid Waste): The remaining liquid may be safe for sewer disposal if it

meets local regulatory limits for chromium content. However, it is best practice to have the

liquid tested or to dispose of it as hazardous waste.[1][14][15]

Professional Disposal: Arrange for the collection of all hazardous waste containers by your

institution's environmental health and safety office or a certified hazardous waste disposal

company.[4][5]

Data Presentation
The following table summarizes the key quantitative parameters for the chemical treatment of

chromic acid waste.
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Parameter Target Value Purpose Reference

Initial pH Adjustment 1.0 - 3.0

To create an acidic

environment efficient

for the reduction of

Cr(VI).

[1][10]

Neutralization pH 6.0 - 10.0

To precipitate the

reduced Cr(III) out of

the solution as a solid.

[14][15]

Final Liquid Effluent < 2 ppm Chromium

Target concentration

for sewerable effluent

(local regulations may

vary).

[16]

Mandatory Visualization
The following diagram illustrates the workflow for the proper disposal of chromic acid,
disodium salt, decahydrate waste.
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Chemical Treatment of Liquid Waste

1. Collect Waste
(Solid & Liquid)

2. Dilute Waste
(If Concentrated)

Liquid Waste

Collect Solid Waste
(Gloves, Paper, etc.)

Solid Waste

Wear Appropriate PPE
(Nitrile Gloves, Goggles, Lab Coat)Work in Fume Hood

3. Acidify to pH 1.0-3.0

4. Add Reducer (e.g., Na2S2O3)
Orange → Blue/Green

5. Neutralize to pH 6.0-8.0
Precipitates Cr(III)

6. Settle & Separate

7a. Test Supernatant
(Liquid)

7b. Collect Precipitate
(Solid Hazardous Waste)

8. Professional Disposal
(Certified Hazardous Waste Service)

Meets local limits or
dispose as hazardous
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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